Cas no 477202-13-4 (1-(4-Methoxyphenyl)-2-hexanone)

• Product Name: 1-(4-Methoxyphenyl)-2-hexanone
• CAS No: 477202-13-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2645813
• PubChem ID: 12139440
• Update Time: 2023-08-30

1-(4-Methoxyphenyl)-2-hexanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-2-hexanone
• SCHEMBL10743710
• 1-(4-methoxyphenyl)hexanone
• KBJNVZQQKHPHIX-UHFFFAOYSA-N
• 477202-13-4
• N14179

• Inchi： 1S/C13H18O2/c1-3-4-5-12(14)10-11-6-8-13(15-2)9-7-11/h6-9H,3-5,10H2,1-2H3
• InChI Key： KBJNVZQQKHPHIX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)CCCC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų